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An In-depth Technical Guide on the Core Physical and Chemical Properties of Isovaleric Acid

Foreword
To navigate the complexities of drug development and advanced chemical research, a

foundational understanding of the constituent molecules is paramount. Isovaleric acid, though

structurally unassuming, presents a rich subject for physicochemical exploration. This guide

provides a deep dive into the essential properties of isovaleric acid, tailored for researchers,

scientists, and professionals in drug development. Our approach is to present not just data, but

a cohesive narrative that links the molecule's structure to its behavior, thereby offering

predictive insights for its application. This document is meticulously structured to ensure

scientific integrity, drawing upon authoritative sources to build a trustworthy and expert-driven

resource.

PART 1: Molecular Identity and Physicochemical
Characteristics
A thorough characterization of a molecule begins with its unambiguous identification and a

quantitative description of its physical properties. These data points are the bedrock upon

which experimental protocols and theoretical models are built.

Nomenclature and Structural Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7760966?utm_src=pdf-interest
https://www.benchchem.com/product/b7760966?utm_src=pdf-body
https://www.benchchem.com/product/b7760966?utm_src=pdf-body
https://www.benchchem.com/product/b7760966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7760966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Systematic IUPAC Name: 3-Methylbutanoic acid[1]

Common Names: Isovaleric acid, Isopentanoic acid, β-methylbutyric acid[1]

CAS Number: 503-74-2[1][2]

Molecular Formula: C₅H₁₀O₂[1][2]

Molecular Weight: 102.13 g/mol [1][2]

Structural Representation
The branched nature of isovaleric acid's carbon skeleton is a key determinant of its physical

and chemical properties, distinguishing it from its straight-chain isomer, valeric acid.

Caption: 2D chemical structure of Isovaleric Acid.

Tabulated Physical Properties
The following table summarizes the key physical properties of isovaleric acid, providing a

quantitative basis for its handling, formulation, and use in various applications.
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Property Value Conditions Source(s)

Appearance
Colorless to slightly

yellow liquid
Ambient [3][4][5][6]

Odor
Strong, pungent,

cheesy, or sweaty
- [1][6]

Boiling Point 175-177 °C 760 mmHg [1][3][4][5]

Melting Point -29 °C - [1][3][7]

Density 0.925 g/cm³ at 20 °C [1][3][5][6]

Solubility in Water 25 - 48 g/L at 20 °C [4][8]

pKa 4.77 - 4.8 at 25 °C [1][3][4]

Vapor Pressure 0.38 - 0.43 mmHg at 20-25 °C [4][9]

Refractive Index 1.401 - 1.408 at 20 °C [3][4][5]

PART 2: Chemical Behavior and Reactivity
The chemical personality of isovaleric acid is largely dictated by its carboxylic acid functional

group. A nuanced understanding of its reactivity is crucial for its application in chemical

synthesis and for predicting its stability.

Acidity and Aqueous Behavior
With a pKa of approximately 4.77, isovaleric acid is classified as a weak acid.[3][4] In

aqueous solutions, it establishes an equilibrium between the protonated acid form and the

deprotonated isovalerate conjugate base. The pH of the medium governs the position of this

equilibrium, which has profound implications for its biological absorption and transport, as the

charge state of the molecule influences its lipophilicity and ability to traverse cell membranes.

Isovaleric Acid (R-COOH) Isovalerate (R-COO⁻) + H⁺pKa ≈ 4.77

Click to download full resolution via product page
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Caption: Acid-base equilibrium of isovaleric acid in water.

Key Chemical Reactions
Isovaleric acid participates in reactions characteristic of carboxylic acids.[1][4] These include:

Esterification: It reacts with alcohols in the presence of an acid catalyst to form isovalerate

esters. These esters often possess pleasant, fruity aromas and are utilized in the flavor and

fragrance industries.[1]

Amide Formation: Reaction with amines, often via an activated derivative like an acid

chloride, yields amides.

Reduction: Strong reducing agents, such as lithium aluminum hydride, can reduce the

carboxylic acid to the corresponding primary alcohol, 3-methyl-1-butanol.

Alpha-Halogenation: While not as common for branched-chain acids, under specific

conditions, halogenation at the alpha-carbon can occur.

PART 3: Experimental Protocols for Characterization
The scientific integrity of any chemical guide rests on the reproducibility of its data. This section

details standardized, field-proven methodologies for determining the key properties of

isovaleric acid.

Protocol for pKa Determination via Potentiometric
Titration
Causality: The pKa of a weak acid is the pH at which it is half-neutralized. Potentiometric

titration allows for the precise measurement of pH as a function of added base, enabling the

accurate determination of this half-equivalence point.

Methodology:

Preparation: A known concentration of isovaleric acid (e.g., 0.1 M) is prepared in deionized

water. A standardized solution of a strong base, typically sodium hydroxide (~0.1 M), is also

prepared.
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Titration: A calibrated pH meter is used to monitor the pH of the isovaleric acid solution. The

NaOH solution is added incrementally from a burette.

Data Collection: The pH is recorded after each addition of the titrant, paying close attention

to the region of rapid pH change (the equivalence point).

Analysis: A titration curve (pH vs. volume of NaOH added) is plotted. The volume at the

equivalence point is determined. The volume at the half-equivalence point is then calculated,

and the corresponding pH on the curve is the experimental pKa.
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Caption: Workflow for pKa determination by potentiometric titration.
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Protocol for Purity and Identification by Gas
Chromatography-Mass Spectrometry (GC-MS)
Causality: GC-MS is a powerful analytical technique that separates volatile compounds based

on their boiling points and interactions with a stationary phase (GC) and then identifies them

based on their mass-to-charge ratio and fragmentation patterns (MS). This provides a highly

specific fingerprint for isovaleric acid.

Methodology:

Sample Preparation: A dilute solution of isovaleric acid is prepared in a volatile organic

solvent (e.g., dichloromethane).

Injection: A small volume (typically 1 µL) of the sample is injected into the GC.

Separation: The sample is vaporized and carried by an inert gas through a capillary column.

The column temperature is programmed to ramp up, allowing for the separation of

compounds based on their volatility.

Detection and Analysis: As compounds elute from the column, they enter the mass

spectrometer, where they are ionized and fragmented. The resulting mass spectrum is

compared to a library of known spectra for identification. The purity can be assessed by the

relative area of the isovaleric acid peak.

PART 4: Applications in Drug Development and
Safety Considerations
Relevance in Pharmaceutical Science
Isovaleric acid and its derivatives are of significant interest in drug development for several

reasons:

Prodrug Strategies: The carboxylic acid moiety can be esterified to create prodrugs with

enhanced bioavailability or targeted delivery.

Chemical Intermediate: It serves as a building block in the synthesis of more complex active

pharmaceutical ingredients (APIs).[5][10][11]
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Flavoring Agent: In oral formulations, isovaleric acid or its esters can be used, albeit

cautiously due to its strong odor, as a flavoring agent.[11]

Safety and Handling
Isovaleric acid is corrosive and can cause severe skin burns and eye damage.[12] It also has

a very strong and persistent unpleasant odor.[1][6]

Engineering Controls: Always handle isovaleric acid in a well-ventilated chemical fume

hood.

Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves, safety

goggles, and a lab coat.[13][14]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[13]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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